Cas no 1344314-93-7 (5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1344314-93-7
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6060155
• PubChem ID: 63799200
• Update Time: 2025-06-09

5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1344314-93-7
• EN300-1106244
• AKOS013111130

• Inchi： 1S/C10H17N3O2/c1-10(2,3)4-5-13-6-7(11)8(14)12-9(13)15/h6H,4-5,11H2,1-3H3,(H,12,14,15)
• InChI Key： PEDXONDVNVXUPZ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=CN1CCC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1344314-93-7)

5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, with the CAS number 1344314-93-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a tetrahydropyrimidine core with specific substituents that contribute to its pharmacological properties.

The chemical structure of 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione consists of a pyrimidine ring fused with a tetrahydro moiety. The presence of an amino group at the 5-position and a 3,3-dimethylbutyl substituent at the 1-position imparts distinct chemical and biological properties to this molecule. These structural elements are crucial for its interactions with biological targets and its potential therapeutic applications.

Recent studies have highlighted the potential of 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been investigated for its potential neuroprotective properties. Studies have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by neurotoxins. This suggests that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it suitable for further development as a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in various therapeutic indications. Early results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and support further clinical investigation.

The mechanism of action of 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the inhibition of enzymes involved in the production of pro-inflammatory mediators. Additionally, the compound may modulate signaling pathways that are dysregulated in inflammatory and neurodegenerative conditions.

In conclusion, 5-amino-1-(3,3-dimethylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1344314-93-7) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As more data becomes available from clinical trials and preclinical studies, this compound may emerge as a valuable therapeutic option for treating various diseases.